Cas no 15869-94-0 (Octane, 3,6-dimethyl-)

• Product Name: Octane, 3,6-dimethyl-
• CAS No: 15869-94-0
• MF: C₁₀H₂₂
• MW: 142.281683444977
• CID: 190512
• PubChem ID: 85927
• Update Time: 2025-11-02

Octane, 3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-octan
• 3,6-Dimethyloctane1000µg
• d,l-3,6-Dimethyl-octan
• meso-3,6-Dimethyl-octan
• Octane,3,6-dimethyl
• 3,6-DIMETHYLOCTANE
• octane,3,6-dimethyl-
• Octane, 3,6-dimethyl-
• 15869-94-0
• 3,6-dimethyl-octane
• Q5651909
• JEEQUUSFXYRPRK-UHFFFAOYSA-N
• InChI=1/C10H22/c1-5-9(3)7-8-10(4)6-2/h9-10H,5-8H2,1-4H
• DTXSID50871247
• LMFA11000622
• FT-0692031

• Inchi： 1S/C10H22/c1-5-9(3)7-8-10(4)6-2/h9-10H,5-8H2,1-4H3
• InChI Key： JEEQUUSFXYRPRK-UHFFFAOYSA-N
• SMILES： C(C(C)CC)CC(C)CC

Computed Properties

• Exact Mass: 142.17200
• Monoisotopic Mass: 142.172151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.1

Experimental Properties

• Density: 0.7320
• Melting Point: -53.99°C
• Boiling Point: 160.81°C
• Flash Point: 83.5°C
• Refractive Index: 1.4115
• PSA: 0.00000
• LogP: 3.85880

Octane, 3,6-dimethyl- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on Octane, 3,6-dimethyl-

Research Briefing on Octane, 3,6-dimethyl- (CAS: 15869-94-0) in Chemical and Biomedical Applications

The compound Octane, 3,6-dimethyl- (CAS: 15869-94-0) has recently garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in pharmaceutical and industrial contexts.

Recent studies have highlighted the efficient synthesis routes for Octane, 3,6-dimethyl-, particularly through catalytic hydrogenation and isomerization processes. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity, which are critical for its application in high-value chemical processes.

In the biomedical field, preliminary research suggests that Octane, 3,6-dimethyl- may serve as a precursor in the development of novel therapeutic agents. Its hydrophobic properties make it a candidate for drug delivery systems, particularly in enhancing the bioavailability of poorly soluble drugs. However, further in vitro and in vivo studies are required to validate its efficacy and safety profiles.

From an industrial perspective, this compound has shown promise as a solvent and intermediate in the production of specialty chemicals. Its stability under various conditions makes it suitable for use in high-temperature and high-pressure environments, which is advantageous for manufacturing processes in the chemical industry.

Despite these promising developments, challenges remain in scaling up the production of Octane, 3,6-dimethyl- while maintaining cost-effectiveness and environmental sustainability. Researchers are actively exploring green chemistry approaches to address these issues, with a focus on minimizing waste and reducing energy consumption during synthesis.

In conclusion, Octane, 3,6-dimethyl- (CAS: 15869-94-0) represents a versatile compound with significant potential across multiple domains. Continued research and collaboration between academia and industry will be essential to fully unlock its applications and overcome existing limitations. This briefing underscores the importance of ongoing investigation into this compound to harness its benefits for scientific and industrial advancements.